Cas no 1105220-57-2 (N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide)
![N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide structure](https://www.kuujia.com/scimg/cas/1105220-57-2x500.png)
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxopyran-2-carboxamide
- N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide
-
- Inchi: 1S/C15H14ClNO4/c1-2-20-14-9-21-13(7-12(14)18)15(19)17-8-10-5-3-4-6-11(10)16/h3-7,9H,2,8H2,1H3,(H,17,19)
- InChI Key: GAYPXRQQNQNAEW-UHFFFAOYSA-N
- SMILES: C1(C(NCC2=CC=CC=C2Cl)=O)OC=C(OCC)C(=O)C=1
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5449-0190-15mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 15mg |
$133.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-1mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 1mg |
$81.0 | 2023-09-10 | ||
Life Chemicals | F5449-0190-5μmol |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 5μmol |
$94.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-10μmol |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 10μmol |
$103.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-4mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 4mg |
$99.0 | 2023-09-10 | ||
Life Chemicals | F5449-0190-25mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 25mg |
$163.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-2μmol |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 2μmol |
$85.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-5mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 5mg |
$103.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-30mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 30mg |
$178.5 | 2023-09-10 | ||
Life Chemicals | F5449-0190-2mg |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide |
1105220-57-2 | 2mg |
$88.5 | 2023-09-10 |
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide Related Literature
-
N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
-
Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
-
Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
Additional information on N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide: A Comprehensive Overview
N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide, with the CAS number 1105220-57-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a pyran ring system, combined with functional groups such as an amide and ether, makes it a versatile candidate for further investigation.
The structural motif of N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide is crucial in understanding its chemical behavior and biological activity. The pyran ring, specifically a 4H-pyran ring, introduces a level of complexity that can influence both the reactivity and the pharmacokinetic properties of the compound. Additionally, the amide functionality and the ethoxy group contribute to the molecule's overall polarity and solubility, which are critical factors in drug design.
In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds. The pyran ring system is particularly noteworthy due to its prevalence in many bioactive natural products and synthetic drugs. N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide fits into this category, as it combines a heterocyclic core with functional groups that are known to interact with biological targets.
One of the key aspects of this compound is its potential as a scaffold for drug discovery. The combination of a chlorophenyl group and an ethoxy group provides multiple sites for chemical modification, allowing for the development of derivatives with enhanced biological activity. This flexibility makes N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide a valuable asset in medicinal chemistry libraries.
Recent studies have highlighted the importance of pyran derivatives in the development of new therapeutic agents. For instance, compounds containing similar structural features have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties. The amide group in N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide suggests potential interactions with proteases and other enzymes, which are often targeted in drug development.
The synthesis of N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-[4H-pyran-2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations are particularly useful in constructing the pyran ring system. These methods allow for precise control over regioselectivity and stereoselectivity, which are essential for producing biologically active compounds.
The pharmacological evaluation of N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-[4H-pyran-2-carboxamide is currently underway in several research laboratories. Initial studies have shown promising results regarding its interaction with various biological targets. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.
In conclusion, N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-[< strong >4H-pyran strong >]< strong > - 2 - carboxamide strong > (CAS no: < strong >1105220 strong >< strong > - 57 strong >< strong > - 2 strong >) is a compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.
1105220-57-2 (N-[(2-chlorophenyl)methyl]-5-ethoxy-4-oxo-4H-pyran-2-carboxamide) Related Products
- 340310-05-6((2Z)-2-cyano-3-[4-(2,4-dinitrophenoxy)-3-methoxyphenyl]-N-(4-ethylphenyl)prop-2-enamide)
- 2241337-84-6(Bemnifosbuvir hemisulfate)
- 338425-25-5(<br>N-(4-Bromo-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfany l)-acetamide)
- 7463-35-6(N-(3-Chloro-2-methylphenyl)acetamide)
- 2640934-35-4(9-cyclopropyl-N-(3,4-difluorophenyl)-9H-purin-6-amine)
- 1892462-89-3(1-(2-chloroquinolin-3-yl)cyclopropylmethanamine)
- 2877632-90-9(1-[(1,4-dioxan-2-yl)methyl]-4-methyl-1H-pyrazole)
- 2137843-12-8(Cyclohexanesulfonamide, N,3,4-trimethyl-)
- 2680691-12-5(tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate)
- 1965308-73-9(4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester tosylate)




